Cas no 62747-89-1 (Benzoic acid, 2-hydroxy-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester)

• Product Name: Benzoic acid, 2-hydroxy-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• CAS No: 62747-89-1
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 433333
• PubChem ID: 19837326
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• [3-hydroxy-2,2-bis(hydroxymethyl)propyl] 2-hydroxybenzoate
• DTXSID10600459
• MDVUEEPLZMJRBU-UHFFFAOYSA-N
• 3-Hydroxy-2,2-bis(hydroxymethyl)propyl 2-hydroxybenzoate
• Pentaerythritol salicylate
• SCHEMBL10537051
• 62747-89-1

• Inchi： 1S/C12H16O6/c13-5-12(6-14,7-15)8-18-11(17)9-3-1-2-4-10(9)16/h1-4,13-16H,5-8H2
• InChI Key： MDVUEEPLZMJRBU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 256.09468
• Monoisotopic Mass: 256.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.22